Cas no 2248382-53-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-methanesulfonylpiperazin-1-yl)-4-oxobutanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-methanesulfonylpiperazin-1-yl)-4-oxobutanoate
• CAS No: 2248382-53-6
• MF: C₁₇H₁₉N₃O₇S
• MW: 409.41366314888
• CID: 6093874
• PubChem ID: 165732243
• Update Time: 2025-05-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-methanesulfonylpiperazin-1-yl)-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• 2248382-53-6
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-methanesulfonylpiperazin-1-yl)-4-oxobutanoate
• EN300-6523022

• Inchi： 1S/C17H19N3O7S/c1-28(25,26)19-10-8-18(9-11-19)14(21)6-7-15(22)27-20-16(23)12-4-2-3-5-13(12)17(20)24/h2-5H,6-11H2,1H3
• InChI Key： IATPQIVEFGBMQO-UHFFFAOYSA-N
• SMILES： S(C)(N1CCN(C(CCC(=O)ON2C(C3C=CC=CC=3C2=O)=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 409.09437113g/mol
• Monoisotopic Mass: 409.09437113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 130Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-methanesulfonylpiperazin-1-yl)-4-oxobutanoate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-methanesulfonylpiperazin-1-yl)-4-oxobutanoate (CAS No. 2248382-53-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-methanesulfonylpiperazin-1-yl)-4-oxobutanoate (CAS No. 2248382-53-6) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a 1,3-dioxo-isoindole core and a methanesulfonylpiperazine moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly focusing on its applications in targeted therapies, particularly in the context of enzyme inhibition and signal transduction modulation.

One of the key reasons for the growing attention toward CAS No. 2248382-53-6 is its unique combination of functional groups. The 1,3-dioxo-2,3-dihydro-1H-isoindole segment is known for its role in forming stable interactions with biological targets, while the 4-(4-methanesulfonylpiperazin-1-yl)-4-oxobutanoate side chain enhances solubility and bioavailability. This balance between hydrophobicity and hydrophilicity is critical for optimizing pharmacokinetic properties, a hot topic in modern drug design.

In recent years, the scientific community has been exploring the potential of 2248382-53-6 in addressing challenges related to drug resistance and precision medicine. With the rise of personalized healthcare, compounds like this are being investigated for their ability to selectively target disease pathways while minimizing off-target effects. Searches for terms such as "isoindole derivatives in cancer research" and "piperazine-based drug candidates" reflect the broader interest in this field.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-methanesulfonylpiperazin-1-yl)-4-oxobutanoate involves multi-step organic reactions, including amide coupling and sulfonylation. These processes are often optimized for yield and purity, as highlighted in queries like "high-yield synthesis of isoindole derivatives". The compound's stability under various pH conditions and its compatibility with common formulation excipients are also areas of active research, aligning with the demand for stable API intermediates.

From a commercial perspective, CAS No. 2248382-53-6 is gaining traction as a building block for novel therapeutics. Pharmaceutical companies are investing in libraries of similar compounds to accelerate hit-to-lead optimization. This trend is evident in search patterns such as "piperazine sulfonamide analogs" and "isoindole scaffolds in medicinal chemistry". The compound's potential extends beyond oncology, with exploratory studies in neurology and immunology.

Quality control and analytical characterization of 2248382-53-6 are critical for its successful application. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its identity and purity. Researchers frequently search for "analytical methods for heterocyclic compounds" and "spectral data of isoindole derivatives", underscoring the need for robust analytical protocols. The compound's chromatographic behavior and spectroscopic fingerprints are well-documented, facilitating its adoption in high-throughput screening.

Environmental and regulatory considerations are also part of the discourse surrounding 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-methanesulfonylpiperazin-1-yl)-4-oxobutanoate. While not classified as hazardous, its biodegradation profile and ecotoxicological impact are being studied to ensure sustainable use. This aligns with the increasing search volume for "green chemistry in pharmaceutical synthesis" and "environmental risk assessment of drug intermediates".

In conclusion, CAS No. 2248382-53-6 represents a compelling example of modern medicinal chemistry innovation. Its structural features and biological relevance position it as a valuable tool for addressing unmet medical needs. As research progresses, this compound is likely to feature prominently in publications and patents, further driving interest in its applications and derivatives.